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Compound of Interest

Compound Name: Octyl benzoate

Cat. No.: B135416

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl benzoate (CAS No. 94-50-8) is an organic compound, specifically the ester of n-octanol
and benzoic acid. It is a colorless to pale straw-colored, slightly viscous liquid with a
characteristic fruity, balsamic odor. Widely utilized in the fragrance and cosmetic industries,
octyl benzoate is also gaining attention in the pharmaceutical sector for its potential
applications in drug delivery systems, primarily as a solvent and a skin penetration enhancer.
Its lipophilic nature and interaction with skin lipids make it a subject of interest for topical and
transdermal drug formulations. This technical guide provides a comprehensive overview of the
core physicochemical properties of octyl benzoate, detailed experimental protocols for their
determination, and an exploration of its role in drug delivery.

Physicochemical Properties

The physicochemical properties of octyl benzoate are crucial for its formulation and
application in various fields. A summary of these properties is presented in the table below.
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Property Value Reference(s)
Molecular Formula C15H2202
Molecular Weight 234.33 g/mol

Colorless to very pale straw-

Appearance ] ) o
colored, slightly viscous liquid
Odor Fruity, balsamic
_ 0.9614 - 0.9679 g/cm3 at 15-20
Density
°C
Boiling Point 305.0 - 305.5 °C at 760 mmHg
182-183 °C at 21 Torr
Melting Point Not available
Flash Point 135.0 - 140.63 °C

0.9178 mg/L at 25 °C

Water Solubility (estimated)
estimate

Practically insoluble

Solubility in Organic Solvents Soluble in alcohol and oils
LogP (o/w) 5.691 - 5.7 (estimated)
Refractive Index (nD) 1.4880 - 1.491 at 20 °C

0.000312 mmHg at 25 °C

Vapor Pressure ]
(estimated)

Experimental Protocols
Synthesis of Octyl Benzoate via Azeotropic
Esterification

The most common method for synthesizing octyl benzoate is the Fischer esterification of
benzoic acid with n-octanol, often employing azeotropic distillation to remove water and drive
the reaction to completion.
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Materials:

e Benzoic acid

e n-Octanol

» Toluene (or another suitable azeotropic agent)
o Concentrated sulfuric acid (catalyst)

» 5% Sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Round-bottom flask, Dean-Stark apparatus, reflux condenser, separatory funnel, distillation
apparatus

Procedure:

« In a round-bottom flask, combine benzoic acid, a molar excess of n-octanol, and toluene.
o Carefully add a catalytic amount of concentrated sulfuric acid.

o Assemble the Dean-Stark apparatus and reflux condenser with the flask.

o Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap as an azeotrope with toluene.

o Continue the reaction until no more water is collected in the trap, indicating the completion of
the esterification.

o Cool the reaction mixture to room temperature.

» Transfer the mixture to a separatory funnel and wash sequentially with water and 5% sodium
bicarbonate solution to neutralize the acidic catalyst and remove any unreacted benzoic
acid.

e Wash again with water and then with brine.
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» Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent and remove the toluene by rotary evaporation.

» Purify the crude octyl benzoate by vacuum distillation to obtain the final product.
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Synthesis of Octyl Benzoate Workflow
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Caption: Workflow for the synthesis of octyl benzoate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b135416?utm_src=pdf-body-img
https://www.benchchem.com/product/b135416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Determination of Physicochemical Properties

a) Solubility Determination (Qualitative and Quantitative)

Qualitative Method:

Place a small, accurately weighed amount of octyl benzoate into a test tube.

Add a measured volume of the solvent (e.g., water, ethanol) in small increments.

After each addition, vigorously agitate the mixture using a vortex mixer.

Observe for the formation of a clear, homogeneous solution, indicating solubility.

Quantitative Method (Shake-Flask Method):

Prepare a supersaturated solution of octyl benzoate in the desired solvent at a constant
temperature.

o Agitate the mixture for an extended period (e.g., 24-48 hours) to ensure equilibrium is
reached.

 Allow the undissolved solute to settle.
o Carefully withdraw a known volume of the supernatant.

o Determine the concentration of octyl benzoate in the supernatant using a suitable analytical
technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis
spectroscopy

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Octyl Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135416#physicochemical-properties-of-octyl-
benzoate]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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